XP-59

• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.30 g/mol
• InChI: InChI=1S/C15H14N4O2/c1-18(2)12-9-7-11(8-10-12)15(20)21-19-14-6-4-3-5-13(14)16-17-19/h3-10H,1-2H3
• InChIKey: UOITWBIZHQLMTH-UHFFFAOYSA-N

XP-59: SARS-CoV Mpro Inhibitor

XP-59 (CAS: 890402-73-0), chemically designated as 1-(4-dimethylaminobenzoyloxy)-benzotriazole, is a small-molecule benzotriazole ester that functions as a suicide inhibitor of the severe acute respiratory syndrome coronavirus (SARS-CoV) main proteinase (Mpro) [1]. This compound irreversibly acylates the catalytic cysteine residue (Cys145) within the active site, thereby abrogating the enzyme's essential role in viral polyprotein processing and replication [1]. XP-59 is characterized by a molecular weight of 282.30 g/mol and an empirical formula of C15H14N4O2 . As a representative of the benzotriazole ester class, XP-59 exhibits quantifiable differentiation from its closest structural analogs in terms of inhibitory kinetics, adduct stability, and the resolution of its co-crystal structure with the target enzyme [1].

1 Suicide inhibitor probe for SARS-CoV Mpro enzymatic studies

2 Covalent Cys145 acylation mechanism – time-dependent inactivation workflow

3 Nonpeptidic benzotriazole ester scaffold for structural biology studies

• [1] Verschueren, K.H.G., et al. (2008). A Structural View of the Inactivation of the SARS Coronavirus Main Proteinase by Benzotriazole Esters. Chemistry & Biology, 15(6), 597-606. View Source

XP-59: Why Substitution Fails

Benzotriazole esters are a class of suicide inhibitors that covalently modify the active-site cysteine of SARS-CoV Mpro, yet their individual performance—spanning inhibitory potency, kinetic behavior, and covalent adduct stability—is exquisitely sensitive to the nature of the acyl substituent [1]. Simple substitution of XP-59 with a close analog such as the unsubstituted phenyl derivative XP-27 is not scientifically valid, as the electron-donating p-dimethylamino group in XP-59 profoundly alters both the electrophilicity of the reactive carbonyl center and the resulting enzyme-inhibitor complex's stability, leading to quantifiable differences in Ki, inactivation rate (k3), and the structural resolution of the inhibited enzyme [1]. The following evidence guide presents the direct, quantitative comparisons that delineate XP-59's specific performance profile, which must inform compound selection for rigorous enzymology, structural biology, or antiviral screening studies [1].

Irreversible vs. reversible inhibition

XP-59's covalent acylation of Cys145 may not reproduce kinetics observed with reversible inhibitors like GC376.

Unique oxyanion loop stabilization

The conformational effect on the active site loop, absent in analogs such as XP-27, limits direct substitution.

Nonpeptidic scaffold divergence

Structural differences from peptidomimetic inhibitors (e.g., N3) may alter binding-mode interpretation.

• [1] Verschueren, K.H.G., et al. (2008). A Structural View of the Inactivation of the SARS Coronavirus Main Proteinase by Benzotriazole Esters. Chemistry & Biology, 15(6), 597-606. View Source

XP-59 Comparative Evidence

Suicide Inhibition Kinetics vs. XP-27

In a fluorogenic peptide cleavage assay using authentic SARS-CoV Mpro, XP-59 demonstrated a half-maximal inhibitory concentration of 0.1 μM, whereas the unsubstituted analog XP-27 required <5 μM to achieve the same effect [1]. This represents a >50-fold difference in apparent potency. More precise kinetic characterization under the suicide inhibition model revealed a Ki of 1.38 μM and an inactivation rate constant (k3) of 0.013 s⁻¹ for XP-59 [1]. For XP-27, exact Ki and k3 values could not be reliably determined due to its inherent chemical instability [1].

Suicide Kinetics vs XP-27

Head-to-head

Hyperbolic time‑dependent curve vs. linear burst‑type

Supports suicide inhibition mechanism probe

SARS‑CoV Mpro fluorescence assay

Evidence Dimension	Inhibitory potency against SARS-CoV Mpro
Target Compound Data	Half-maximal inhibition at 0.1 μM; Ki = 1.38 μM
Comparator Or Baseline	XP-27 (1-(benzoyloxy)-benzotriazole): Half-maximal inhibition at <5 μM; Ki undeterminable due to instability
Quantified Difference	≥50-fold difference in half-maximal inhibitory concentration; stability-limited Ki determination for XP-27
Conditions	Fluorogenic peptide cleavage assay using authentic SARS-CoV Mpro (with native chain termini)

Why This Matters

This head-to-head comparison directly informs compound selection for SAR studies, demonstrating that XP-59 provides robust, reproducible inhibition kinetics, whereas XP-27's instability compromises assay reliability and downstream interpretation [1].

• [1] Verschueren, K.H.G., et al. (2008). A Structural View of the Inactivation of the SARS Coronavirus Main Proteinase by Benzotriazole Esters. Chemistry & Biology, 15(6), 597-606. View Source

Irreversible Covalent Binding vs. GC376

The stability of the covalent enzyme-inhibitor thioester adduct formed with SARS-CoV Mpro Cys145 is a critical determinant of sustained inhibition. XP-59 and its Mpro adduct were observed to be substantially more stable than those formed by XP-27, a property attributed to the electron-donating nature of the p-dimethylamino substituent, which reduces the electrophilicity of the carbonyl carbon [1]. This increased stability is reflected in the shape of the inhibition curve, which follows the expected hyperbolic pattern without the recovery of enzyme activity seen with XP-27 [1].

Covalent Binding vs GC376

Reported

Irreversible Cys145 acylation (Ki 0.1 µM) vs. reversible non‑covalent

Washout‑resistant inactivation context

Cross‑study Mpro enzyme assays

Evidence Dimension	Stability of covalent enzyme-inhibitor adduct
Target Compound Data	Stable adduct; inhibition curve hyperbolic; no activity recovery
Comparator Or Baseline	XP-27: Unstable adduct; partial hydrolysis of thioester; enzyme activity recovers after 3-4 minutes
Quantified Difference	Qualitative difference in adduct stability leading to divergent kinetic profiles
Conditions	Covalent acylation of SARS-CoV Mpro Cys145; monitored via fluorescence-based activity assay

Why This Matters

For experiments requiring sustained enzyme inactivation, such as long-duration cell-based assays or co-crystallization studies, the enhanced stability of the XP-59 adduct ensures consistent target engagement, whereas XP-27's instability introduces experimental variability [1].

• [1] Verschueren, K.H.G., et al. (2008). A Structural View of the Inactivation of the SARS Coronavirus Main Proteinase by Benzotriazole Esters. Chemistry & Biology, 15(6), 597-606. View Source

High Potency Reference vs. N3

Co-crystallization of SARS-CoV Mpro with XP-59 yielded a crystal structure (Complex 2) in space group C2 that diffracted to 1.95 Å resolution, with a refinement R factor of 16.48% and a free R factor of 21.01% [1]. In contrast, the analogous complex with XP-27 (Complex 1) diffracted to 2.25 Å resolution (space group P2₁), with higher R factors of 18.30% (R factor) and 25.59% (free R factor) [1]. The higher resolution and improved refinement statistics for the XP-59 complex provide a more detailed and reliable view of inhibitor binding interactions [1].

Potency Context vs N3

Reported

Ki 0.1 µM (XP-59) / 0.96 µM (N3)

Assay potency context – cross‑study comparison

Conditions may differ between publications

Evidence Dimension	Crystallographic resolution and refinement statistics
Target Compound Data	Resolution: 1.95 Å; R factor: 16.48%; Free R factor: 21.01%; Space group: C2
Comparator Or Baseline	XP-27: Resolution: 2.25 Å; R factor: 18.30%; Free R factor: 25.59%; Space group: P2₁
Quantified Difference	0.30 Å improvement in resolution; 1.82% lower R factor; 4.58% lower free R factor
Conditions	Co-crystallization of SARS-CoV Mpro with respective benzotriazole ester inhibitors

Why This Matters

For structure-based drug design, higher resolution structural data directly translates to more precise mapping of inhibitor binding modes, enabling more accurate computational modeling and rational optimization of ligand interactions [1].

• [1] Verschueren, K.H.G., et al. (2008). A Structural View of the Inactivation of the SARS Coronavirus Main Proteinase by Benzotriazole Esters. Chemistry & Biology, 15(6), 597-606. View Source

XP-59 Research Applications

Suicide Inhibition Mechanistic Studies

XP-59 is the preferred benzotriazole ester inhibitor for SARS-CoV Mpro enzymology experiments that demand stable, quantifiable inhibition kinetics. Its defined Ki (1.38 μM) and inactivation rate constant (k3 = 0.013 s⁻¹), coupled with the stability of its covalent adduct, enable precise determination of inhibition parameters without the confounding effects of adduct hydrolysis that plague analogs like XP-27 [1]. This makes XP-59 suitable for detailed mechanism-of-action studies, including pre-steady-state kinetic analysis and competition experiments with substrates or other ligands [1].

Reference Standard for Mpro Assays

The XP-59 co-crystal structure with SARS-CoV Mpro diffracts to 1.95 Å, providing a high-quality template for structure-based drug design efforts targeting the Mpro active site [1]. The detailed electron density maps obtained with XP-59 allow for unambiguous modeling of the covalent thioester linkage and the precise positioning of the dimethylaminobenzoyl moiety within the S2 specificity pocket, facilitating the rational design of next-generation inhibitors with improved potency and selectivity [1].

Mpro Active Site Structural Biology

Owing to its potent and stable covalent inactivation of Mpro, XP-59 serves as an excellent positive control for screening campaigns aimed at identifying novel covalent or non-covalent Mpro inhibitors [1]. Its well-characterized kinetic and structural profile provides a benchmark against which to compare the performance of new chemical entities. In cellular models of SARS-CoV replication, XP-59 can be used to validate target engagement and to calibrate the dynamic range of antiviral activity assays [1].

Application

Selection Property

Validation Focus

Suicide inhibition mechanistic studies

Hyperbolic time‑dependent kinetics

Time‑course inactivation profiling

Mpro inhibition reference standard

Covalent Cys145 acylation

Enzyme inhibition benchmark assays

Active‑site structural biology

Unique oxyanion loop stabilization

Crystallographic binding‑mode analysis

Mechanistic comparator in antiviral research

Nonpeptidic, irreversible scaffold

Benchmarking inhibitor mechanism and resistance

• [1] Verschueren, K.H.G., et al. (2008). A Structural View of the Inactivation of the SARS Coronavirus Main Proteinase by Benzotriazole Esters. Chemistry & Biology, 15(6), 597-606. View Source